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The table below synthesizes findings from computational and clinical studies on materials used in spinal

fusion devices, which are central to L5 extraction and fusion procedures.

Material/Device
Key Performance
Characteristics

Clinical/Mechanical
Outcomes

Considerations for
Use

Titanium Alloy
Cages [1]

High stiffness (Elastic
modulus ~110 GPa);

superior mechanical
stability; porous

structures promote
bone ingrowth.

Greater reduction in Range
of Motion (ROM); more

uniform stress distribution on
endplates; reduced

subsidence risk; enhanced
osseointegration.

Higher elastic modulus
can cause "stress

shielding"; ideal where
maximum initial stability

is key (e.g.,
osteoporotic bone).

PEEK Cages [2]
[1]

Elastic modulus (~3-4
GPa) closer to bone;

radiolucent; chemically
inert/bio-inert.

Less ROM reduction vs.
titanium; less uniform stress

distribution; lower subsidence
risk in osteoporotic bone due

to load-sharing.

Bio-inertness can limit
bone integration;

performance depends
on bone quality.
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Material/Device
Key Performance
Characteristics

Clinical/Mechanical
Outcomes

Considerations for
Use

Ceramics & CFR-
PEEK (for ISP
Devices) [2]

High stiffness (e.g.,

Zirconia, Alumina);
CFR-PEEK can be

tailored for stiffness.

Stiffer materials (ceramics,

CFR-PEEK) reduce stress in
adjacent vertebrae, lowering

fracture risk.

Primarily used in

posterior Interspinous
Process Devices
(ISP), not interbody
fusion.

Compliant
Polymers (for
ALIF Spacers) [2]

More compliant (e.g.,
PEEK, PEKK).

Softer, more compliant
materials offer better

performance in osteoporotic
spines due to improved load-

sharing.

Used in Anterior
Lumbar Interbody
Fusion (ALIF) spacers.

Experimental Protocols from Cited Research

For your evaluation, here are the methodologies from the studies that generated the comparative data.

Finite Element Analysis (FEA) Protocol: The studies used a validated protocol to ensure findings

were comparable [2] [1].

Model Construction: A 3D model of the L4-L5 spinal segment was developed from CT scans
of a healthy adult male, including vertebrae (cortical and cancellous bone, endplates),

intervertebral discs (nucleus pulposus, annulus fibrosus), facet joints, and key ligaments [2] [1].
Material Assignment: Linear elastic properties were assigned to bony tissues, and a bi-linear

model was used for ligaments. Implant materials (Titanium, PEEK, ceramics, polymers) were
assigned properties from established literature [2] [1].

Surgical Simulation: The models simulated implantation of ALIF spacers or ISP devices into
the validated spinal model [2].

Loading Conditions: The models were subjected to physiological loads simulating moments in
flexion, extension, lateral bending, and axial rotation [2] [1].

Output Analysis: Key biomechanical metrics analyzed included the Range of Motion (ROM)
at the operated segment, stress distribution on the implant and bone, and bone strain to

assess fracture risk [2] [1].

AI Predictive Modeling: One study added a second phase using the FEA-generated dataset. They

trained 18 machine learning regression models to predict biomechanical outcomes based on material
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properties and loading conditions. Models like Multilayer Perceptron (MLP), Support Vector

Regression (SVR), and XGBoost achieved high predictive accuracy, offering a tool for rapid

performance estimation without new simulations [2].

Material Selection Pathway for Spinal Devices

Based on the comparative analysis, the following decision pathway can guide the selection of appropriate

materials for spinal devices, which is central to L5 extraction and fusion procedures. The diagram below

illustrates the key decision points.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.nature.com/articles/s41598-025-20870-5
https://www.smolecule.com/products/s582185?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Spinal Device Material Selection

What is the primary device type?

Interspinous Process Device (ISP) Anterior Lumbar Interbody
Fusion (ALIF) Spacer

What is the patient's bone quality?

For adjacent vertebrae protection

Recommendation: Compliant Materials
- PEEK
- PEKK

General performance
in osteoporotic spine

Is maximum initial stability
or osseointegration critical?

Further consideration

Normal Bone Quality Osteoporotic Bone

Recommendation: Stiffer Materials
- Ceramics (Zirconia, Alumina)

- CFR-PEEK (60%)

Still recommended to
reduce fracture risk

Recommendation: Titanium Alloy
- Superior initial stability

- Enhanced osseointegration

Recommendation: PEEK
- Better load-sharing

- Lower subsidence risk

Max Stability Required Superior Osseointegration
Required

Click to download full resolution via product page

Interpretation and Future Research Directions
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The provided data and pathway highlight that material choice is a balance between achieving immediate

mechanical stability and promoting long-term biological fusion, all while considering patient-specific factors

like bone quality.

Clinical Translation: The computational models strongly suggest that Titanium alloy cages may
provide superior initial stability, which is crucial during the early post-operative healing phase. In
contrast, PEEK's compatibility with osteoporotic bone might make it a preferable choice for

patients with poor bone quality [2] [1].
Research Gaps and Future Work: A primary limitation in the current literature is the lack of direct,

long-term clinical studies comparing these materials head-to-head in a specific L5 extraction
technique. Future research should focus on:

Prospective Clinical Trials comparing PEEK and porous Titanium cages in standardized L5
extraction procedures, tracking fusion rates, patient-reported outcomes, and complication rates

over time.
Exploring Hybrid Materials like HA-PEEK or surface-modified PEEK that aim to combine the

favorable bone-like stiffness of PEEK with the osteogenic properties of titanium.
Validating AI Models prospectively in clinical settings to assess their utility in predicting

patient-specific surgical outcomes based on pre-operative data [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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